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Compound of Interest

Compound Name: Carbonic anhydrase inhibitor 12

Cat. No.: B12418928

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address common challenges encountered during the expression and purification of
recombinant Carbonic Anhydrase 12 (CA XII), with a focus on resolving issues related to low
protein yield.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific problems
researchers may face.

Expression-Related Issues

Q1: I am observing very low or no expression of recombinant CA Xll in E. coli. What are the
potential causes and solutions?

Low or no expression in E. coli is a common issue. The primary causes often revolve around
codon usage, vector suitability, and induction conditions.

Initial Checks & Solutions:

e Codon Usage: Human CA Xll codons may not be optimal for E. coli's translational
machinery.

o Recommendation: Perform codon optimization of your CA XlI gene sequence for E. coli.
This can significantly enhance translation efficiency.
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e Vector & Promoter: The choice of expression vector and promoter strength is critical.

o Recommendation: Use a vector with a strong, tightly regulated promoter like the T7

promoter. Ensure your E. coli strain (e.g., BL21(DE3)) is compatible with the chosen
promoter system.[1]

» Plasmid Integrity: Verify the integrity of your expression construct through restriction
digestion and sequencing to ensure the CA XllI gene is in-frame and free of mutations.

Troubleshooting Workflow for Low Expression in E. coli
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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